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Compound Name: 3-Nitrophthalic acid

Cat. No.: B027452

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Nitrophthalic acid, with the CAS number 603-11-2, is a versatile organic compound that
serves as a crucial building block in various chemical syntheses.[1] Structurally, it is a
derivative of phthalic acid with a nitro group substituted at the 3-position of the benzene ring.[2]
This substitution imparts unique chemical properties that make it a valuable intermediate in the
production of dyes, pigments, and notably, pharmaceuticals.[1][3] Its role as a precursor in the
synthesis of luminol, a well-known chemiluminescent substance, is also of significant interest.
[4] This guide provides a comprehensive overview of 3-nitrophthalic acid, including its
chemical and physical properties, detailed synthesis protocols, analytical methods, and key
applications, with a focus on its relevance to research and drug development.

Chemical and Physical Properties

3-Nitrophthalic acid is typically a white to pale yellow crystalline powder. It is stable under
normal conditions but is incompatible with strong oxidizing agents. A summary of its key
physical and chemical properties is presented in the tables below.

Table 1: General and Chemical Properties
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Property Value References
CAS Number 603-11-2
Molecular Formula CsHsNOs
Molecular Weight 211.13 g/mol
IUPAC Name Snio-L,2-
benzenedicarboxylic acid
Synonyms m-Nitrophthalic acid
Purity (typical) > 98% (HPLC)
pKa pKi: 1.88 (25°C)

Table 2: Physical Properties

Property Value References
White to pale yellow crystalline
Appearance
powder
Melting Point 210 - 217 °C (decomposes)
Soluble in hot water, methanol,
ethanol. Slightly soluble in
Solubility ether. Insoluble in chloroform,

carbon tetrachloride, carbon

disulfide, benzene.

Water Solubility 20 g/L (25 °C)
Density ~1.6 - 1.7 g/cm3
Vapor Density 7.3 (vs air)

Synthesis of 3-Nitrophthalic Acid

The most common method for the synthesis of 3-nitrophthalic acid is the nitration of phthalic

anhydride. This electrophilic aromatic substitution reaction typically employs a mixture of nitric

acid and sulfuric acid. The reaction produces a mixture of 3-nitrophthalic acid and its isomer
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4-nitrophthalic acid, from which the desired 3-nitro isomer can be separated through
crystallization.

General Synthesis Workflow

The following diagram illustrates the general workflow for the synthesis of 3-nitrophthalic acid
from phthalic anhydride.
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Synthesis of 3-Nitrophthalic Acid
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Caption: Workflow for the synthesis of 3-Nitrophthalic Acid.
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Detailed Experimental Protocol (Nitration of Phthalic
Anhydride)

This protocol is adapted from established literature procedures.

Materials:

Phthalic anhydride

Concentrated sulfuric acid (98%)

Fuming nitric acid or concentrated nitric acid (70%)

e ICce

Distilled water

Equipment:

e Round-bottom flask

e Stirring apparatus (magnetic or mechanical)
e Heating mantle or water bath

e Dropping funnel

e Thermometer

e Buchner funnel and flask

« Filter paper

Beakers
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a stirrer, add phthalic anhydride and
concentrated sulfuric acid.
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» Heating and Addition of Nitric Acid: Heat the mixture to approximately 80°C while stirring.
Slowly add fuming nitric acid or concentrated nitric acid via a dropping funnel, maintaining
the reaction temperature between 100-110°C. The addition should be controlled to prevent
the temperature from exceeding this range.

o Reaction Completion: After the addition of nitric acid is complete, continue heating the
mixture at a temperature above 110°C for approximately 2 hours to ensure the reaction goes
to completion.

e Quenching and Precipitation: Allow the reaction mixture to cool and then carefully pour it into
a beaker containing ice water with constant stirring. This will cause the nitrophthalic acids to
precipitate.

« |solation of Crude Product: Filter the precipitate using a Buchner funnel. The resulting filter
cake is a mixture of 3-nitrophthalic acid and 4-nitrophthalic acid.

 Purification by Recrystallization: Transfer the crude product to a beaker and add a minimal
amount of hot water to dissolve the solid. 3-Nitrophthalic acid is more soluble in hot water
than 4-nitrophthalic acid, which facilitates their separation. Allow the solution to cool slowly.
Crystals of 3-nitrophthalic acid will form.

e Final Product Isolation and Drying: Filter the recrystallized product and wash with a small
amount of cold water. Dry the purified 3-nitrophthalic acid in a desiccator or a low-
temperature oven.

Yield: The reported yields for this synthesis can vary, with some sources indicating around
30%.

Analytical Methods

High-Performance Liquid Chromatography (HPLC) is a common and effective method for the
analysis of 3-nitrophthalic acid, particularly for assessing purity and separating it from its 4-
nitro isomer.

Table 3: Example HPLC Method Parameters
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Parameter Condition Reference

Kromasil C18, 5 um, 150 x 4.6

Column
mm
Methanol : 0.1 M Acetic acid
Mobile Phase agueous solution (pH 2.89)
(10:90 viv)
Flow Rate 1.0 mL/min
Column Temperature 30°C
Detection Wavelength 254 nm
Injection Volume 10 pL
Retention Time (3-Nitrophthalic )
] ~7.0 minutes
acid)
Retention Time (4-Nitrophthalic )
~15.5 minutes

acid)

Applications in Research and Drug Development

3-Nitrophthalic acid is a valuable intermediate in several areas of chemical synthesis, with
notable applications in the pharmaceutical and materials science sectors.

Logical Relationship of Applications

The following diagram illustrates the role of 3-nitrophthalic acid as a precursor to various
classes of compounds.
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Applications of 3-Nitrophthalic Acid
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Caption: Key application areas derived from 3-Nitrophthalic Acid.

Pharmaceutical Intermediate

3-Nitrophthalic acid serves as a key starting material in the synthesis of various
pharmaceutical intermediates and active pharmaceutical ingredients (APIs). Its functional
groups, the carboxylic acids and the nitro group, allow for a variety of chemical transformations
to build more complex molecular architectures. For instance, it is listed as an impurity of
Apremilast. The nitro group can be reduced to an amine, which is a common functional group
in many drug molecules.

Synthesis of Dyes and Pigments

The chemical structure of 3-nitrophthalic acid makes it a suitable precursor for the synthesis
of certain dyes and pigments, particularly those with yellow and orange hues.

Precursor to Luminol

A well-documented application of 3-nitrophthalic acid is in the synthesis of luminol (3-
aminophthalhydrazide). This process involves the reaction of 3-nitrophthalic acid with
hydrazine to form 3-nitrophthalhydrazide, followed by the reduction of the nitro group. Luminol
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is widely used in forensic science for the detection of trace amounts of blood due to its
chemiluminescent properties.

Safety and Handling

3-Nitrophthalic acid is an irritant to the eyes, skin, and respiratory system. Appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should
be worn when handling this chemical. Work should be conducted in a well-ventilated area or a
fume hood. In case of contact, flush the affected area with plenty of water.

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances such as
strong oxidizing agents. Keep the container tightly closed when not in use.

Conclusion

3-Nitrophthalic acid is a chemical intermediate with significant utility in organic synthesis. Its
well-established preparation from phthalic anhydride and its versatile reactivity make it a
valuable resource for researchers and chemists in academia and industry. For professionals in
drug development, its role as a precursor to complex pharmaceutical molecules underscores its
importance. A thorough understanding of its properties, synthesis, and handling is crucial for its
safe and effective use in the laboratory and in manufacturing processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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